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Compound of Interest

Compound Name: Corynantheidine

Cat. No.: B1225087 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of

Corynantheidine, an indole alkaloid of research interest. As a compound with known

pharmacological activity, adherence to proper disposal protocols is critical for laboratory safety

and environmental protection. This document offers a step-by-step operational plan for

researchers, scientists, and drug development professionals.

While specific regulatory disposal guidelines for Corynantheidine have not been established,

a conservative approach aligned with best practices for potent pharmaceutical and research

chemical waste is mandatory. All disposal activities must comply with local, state, and federal

regulations governing hazardous waste.

I. Compound Profile and Hazard Assessment
A clear understanding of Corynantheidine's properties is foundational to its safe handling and

disposal. The following table summarizes key data.
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Property Value Source

Chemical Name

(αE,2S,3S,12bS)-3-ethyl-

1,2,3,4,6,7,12,12b-octahydro-

α-(methoxymethylene)-

indolo[2,3-a]quinolizine-2-

acetic acid, methyl ester

[1]

Synonyms
(-)-Corynantheidine, 9-

demethoxy Mitragynyne
[1]

CAS Number 23407-35-4 [1]

Molecular Formula C₂₂H₂₈N₂O₃ [1]

Molecular Weight 368.5 g/mol [1]

Pharmacological Activity

Partial agonist of the μ-opioid

receptor (MOR). Also binds to

α₁D- and α₂A adrenergic

receptors and NMDA

receptors.

[1]

Toxicological Data

Potent inhibitor of CYP2D6

(IC₅₀ ~ 4.2 μM, Kᵢ ~ 2.8 μM).

No specific LD₅₀ or repeat-

dose toxicology studies for

isolated Corynantheidine have

been identified.

[2]

II. Core Disposal Principle: Hazardous Chemical
Waste Management
Due to its pharmacological activity and the lack of comprehensive toxicity data,

Corynantheidine and any materials contaminated with it must be treated as hazardous

chemical waste.

Under no circumstances should this compound or its solutions be disposed of down the drain

or in regular solid waste.[3]
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III. Step-by-Step Disposal Protocol
This protocol provides a clear, sequential guide for the safe disposal of Corynantheidine.

1. Personal Protective Equipment (PPE): Before handling Corynantheidine for disposal,

ensure the following PPE is worn:

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from spills.

2. Waste Segregation and Collection:

Solid Waste: Place pure Corynantheidine powder, contaminated weighing papers, pipette

tips, and any other contaminated solid materials into a dedicated, clearly labeled hazardous

waste container. The container must be compatible with the chemical and have a secure,

tight-fitting lid.[4]

Liquid Waste: If Corynantheidine is in a solution, collect it in a designated, leak-proof

hazardous waste container for non-halogenated organic solvent waste. Do not mix with

incompatible waste streams.[4][5]

Sharps Waste: Any needles, syringes, or other sharps contaminated with Corynantheidine
must be disposed of in a designated, puncture-proof sharps container.[3]

3. Labeling: Clearly label the hazardous waste container with the following information:

The words "HAZARDOUS WASTE"[4]

Chemical Name: "Corynantheidine" and list any solvents and their approximate

percentages.

Principal Investigator/Lab Information.
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4. Storage: Store the sealed hazardous waste container in a designated, secure area, such as

a satellite accumulation area or a main hazardous waste storage area. Ensure it is stored away

from incompatible materials. The container must remain closed except when adding waste.[4]

[5]

5. Disposal Request and Manifest:

Once the container is full (not exceeding 90% capacity) or ready for disposal, contact your

institution's Environmental Health and Safety (EHS) office to arrange for pickup.[1][4]

Follow your institution's procedures for completing a hazardous waste pickup request form or

manifest. This ensures proper tracking and documentation.[1]

Disposal will be carried out by a licensed hazardous waste management vendor, typically via

high-temperature incineration.[6][7]

6. Spill Management: In the event of a spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent pads).

Carefully collect the absorbent material and any contaminated debris.

Place all contaminated materials into a labeled hazardous waste bag or container.

Clean the spill area with a detergent and water solution, followed by a solvent rinse if

appropriate.

Place all cleaning materials (wipes, used gloves) into the hazardous waste container.

Seal the container and dispose of it as hazardous waste.

IV. Experimental Protocol Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Corynantheidine waste.
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Start: Corynantheidine Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Waste
(Powder, Contaminated Items)

Solid

Liquid Waste
(Solutions)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

3a. Place in Labeled
Solid Hazardous Waste Container

3b. Place in Labeled
Liquid Hazardous Waste Container

3c. Place in Labeled
Sharps Container

4. Store Securely in
Designated Accumulation Area

5. Arrange for Pickup via
Institutional EHS Office

End: Disposal by Licensed Vendor

Click to download full resolution via product page

Caption: Corynantheidine Disposal Workflow.
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Corynantheidine, fostering a culture of safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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